Cas no 2171608-84-5 (3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171608-84-5
• MF: C₂₄H₂₉N₃O₅
• MW: 439.50416636467
• CID: 5992273
• PubChem ID: 165584520
• Update Time: 2025-11-04

3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1534773
• 2171608-84-5

• Inchi： 1S/C24H29N3O5/c1-27(2)14-21(23(29)30)26-22(28)12-7-13-25-24(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,7,12-15H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： JLUVBUWVHDBEJG-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC(C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 439.21072103g/mol
• Monoisotopic Mass: 439.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Comprehensive Guide to 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171608-84-5)

3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171608-84-5) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation chemistry. This compound features a unique molecular structure combining a dimethylamino group and an Fmoc-protected amine, making it particularly valuable for solid-phase peptide synthesis (SPPS) applications.

The growing demand for custom peptides in pharmaceutical research has significantly increased interest in this compound. Researchers frequently search for "Fmoc amino acid derivatives" and "peptide synthesis building blocks" when working on drug discovery projects or developing therapeutic peptides. The presence of both carboxylic acid and protected amine functionalities in 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid allows for versatile incorporation into peptide chains.

Recent advancements in peptide-based therapeutics have highlighted the importance of high-quality amino acid derivatives like this compound. The global market for peptide synthesis reagents is projected to grow substantially, driven by increasing research in biopharmaceuticals and personalized medicine. This compound's stability under SPPS conditions and its compatibility with standard coupling reagents make it particularly valuable for researchers.

From a chemical perspective, 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid demonstrates excellent solubility in common organic solvents used in peptide synthesis, such as DMF and DCM. The Fmoc protecting group can be efficiently removed under mild basic conditions, making it ideal for stepwise peptide assembly. These properties answer common search queries about "Fmoc deprotection conditions" and "amino acid derivative solubility".

The compound's molecular structure has been optimized for efficient HPLC purification, addressing another frequent concern in peptide synthesis workflows. Researchers often search for "HPLC methods for Fmoc amino acids" and "peptide synthesis troubleshooting", making this practical information valuable for SEO optimization. The dimethylamino moiety in the structure provides additional opportunities for post-synthetic modifications, expanding its utility in chemical biology applications.

Quality control of 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid typically involves NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure high purity standards. These analytical methods correspond to popular search terms like "amino acid characterization techniques" and "peptide building block purity". The compound's shelf stability when stored properly makes it a reliable reagent for long-term research projects.

In the context of green chemistry trends, researchers are increasingly interested in the environmental profile of peptide synthesis reagents. While this compound requires standard handling precautions for organic chemicals, its efficient incorporation into peptides helps minimize waste in multi-step syntheses. This addresses growing searches for "sustainable peptide synthesis" and "green chemistry in pharmaceuticals".

The versatility of 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid extends beyond traditional peptide synthesis. It finds applications in developing peptide-drug conjugates, biomaterials, and molecular probes. These diverse uses respond to trending searches about "innovative uses of amino acid derivatives" and "emerging peptide technologies". The compound's unique structure enables the creation of peptides with modified backbone architectures and enhanced biological properties.

As the field of peptide therapeutics continues to expand, with increasing FDA approvals for peptide-based drugs, the importance of specialized amino acid building blocks like this compound becomes even more apparent. Its ability to introduce both structural diversity and functional handles into peptide sequences makes it particularly valuable for addressing current challenges in peptide drug development and delivery systems.